Cas no 74351-60-3 (1-Piperazineethanol,4-(7-chloro-4- quinolinyl)-R-[[4-(7-chloro-4-quinolinyl)-1- piperazinyl]methyl]-,phosphate (1:4) (salt))

• Product Name: 1-Piperazineethanol,4-(7-chloro-4- quinolinyl)-R-[[4-(7-chloro-4-quinolinyl)-1- piperazinyl]methyl]-,phosphate (1:4) (salt)
• CAS No: 74351-60-3
• MF: C₂₉H₃₂Cl₂N₆O₁₇P₄
• MW: 931.395428657532
• CID: 563142
• PubChem ID: 156815
• Update Time: 2025-04-19

1-Piperazineethanol,4-(7-chloro-4- quinolinyl)-R-[[4-(7-chloro-4-quinolinyl)-1- piperazinyl]methyl]-,phosphate (1:4) (salt) Chemical and Physical Properties

Names and Identifiers

• 1-Piperazineethanol,4-(7-chloro-4- quinolinyl)-R-[[4-(7-chloro-4-quinolinyl)-1- piperazinyl]methyl]-,phosphate (1:4) (salt)
• 1,3-bis[4-(7-chloroquinolin-4-yl)piperazin-1-yl]propan-2-ol,tetraphosphate
• hydroxypiperaquine
• 1-Piperazineethanol, 4-(7-chloro-4-quinolinyl)-alpha-((4-(7-chloro-4-quinolinyl)-1-piperazinyl)methyl)-, phosphate (1:4) salt
• DTXSID20225359
• 74351-60-3
• Hydroxypiperaquine phosphate
• 1,3-bis[4-(7-chloroquinolin-4-yl)piperazin-1-yl]propan-2-ol;tetraphosphate

• Inchi： 1S/C29H32Cl2N6O.4H3O4P/c30-21-1-3-24-26(17-21)32-7-5-28(24)36-13-9-34(10-14-36)19-23(38)20-35-11-15-37(16-12-35)29-6-8-33-27-18-22(31)2-4-25(27)29;4*1-5(2,3)4/h1-8,17-18,23,38H,9-16,19-20H2;4*(H3,1,2,3,4)/p-12
• InChI Key： PQLUETJCGCJOAC-UHFFFAOYSA-B
• SMILES： ClC1C=CC2C(C=1)=NC=CC=2N1CCN(CC1)CC(CN1CCN(C2C=CN=C3C=C(C=CC=23)Cl)CC1)O.P(=O)([O-])([O-])[O-].P(=O)([O-])([O-])[O-].P(=O)([O-])([O-])[O-].P(=O)([O-])([O-])[O-]

Computed Properties

• Exact Mass: 930.015
• Monoisotopic Mass: 930.015
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 23
• Heavy Atom Count: 58
• Rotatable Bond Count: 6
• Complexity: 725
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: -12
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 404Ų

Experimental Properties

• Boiling Point: 740.9°C at 760 mmHg
• Flash Point: 401.9°C
• PSA: 443.21000
• LogP: 5.94470